Ethyl 5-(2-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-fluorobenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18FN3O5S/c1-3-32-23(30)19-16-12-33-21(25-20(28)15-6-4-5-7-17(15)24)18(16)22(29)27(26-19)13-8-10-14(31-2)11-9-13/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key: DRFHWFHXTZCJHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C23H18FN3O5S
• Molecular Weight: 467.5 g/mol

Description

Ethyl 5-(2-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18FN3O5S and its molecular weight is 467.47. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(2-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(2-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiochemical Applications in PET Imaging

Research has explored the use of fluorine-labeled compounds for positron emission tomography (PET) imaging, specifically focusing on the serotonergic neurotransmission. For instance, Plenevaux et al. (2000) have detailed the use of [(18)F]p-MPPF, a fluorine-labeled antagonist for 5-HT(1A) receptors, highlighting its application in studying serotonergic neurotransmission through PET imaging. This includes its chemistry, radiochemistry, and applications across animal and human studies, providing insights into its potential for tracing neurological pathways and receptor mapping (Plenevaux et al., 2000).

Synthesis and Characterization of Novel Compounds

Studies have also focused on synthesizing and characterizing novel compounds for various applications, including anticancer activity. For example, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and further explored pyrazolo[1,5-a]pyrimidine derivatives for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential for these compounds in anticancer research (Hassan et al., 2014).

Development of Fluorophores and Inhibitors

Moreover, the development of novel fluorescent molecules and inhibitors for agricultural applications has been a focus area. Wu et al. (2006) exploited the reactivity of Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate for synthesizing trifluoromethylated compounds with significant fluorescent properties and potential as monocotyledonous Echinochloa crus-galli L. Beauv inhibitors, showcasing the broad spectrum of scientific research applications ranging from materials science to agriculture (Wu et al., 2006).

Anticancer Activity of Heterocycles

The synthesis of new heterocycles with potential anticancer activity has been extensively studied, with compounds displaying potent activity against human cancer cell lines. Abdel-Motaal et al. (2020) utilized Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate for the synthesis of pyrimidine and thiazole derivatives, which were evaluated for their anticancer activity against colon HCT-116 human cancer cell line, illustrating the compound's versatility in drug development (Abdel-Motaal et al., 2020).